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Compound of Interest

Compound Name: 2-Amino-4-(trifluoromethyl)pyridine

Cat. No.: B024480 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-
Amino-4-(trifluoromethyl)pyridine, ensuring the safety of laboratory personnel and

compliance with environmental regulations. The following procedures are based on standard

safety data sheets and best practices for chemical waste management.

Physicochemical and Hazard Data
A clear understanding of the properties of 2-Amino-4-(trifluoromethyl)pyridine is critical for

safe handling and disposal. The following table summarizes key quantitative data.
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Property Value Reference

Molecular Formula C₆H₅F₃N₂ [1]

Molecular Weight 162.11 g/mol

CAS Number 106447-97-6 [1]

Appearance
White to off-white crystalline

solid

Melting Point 70 - 75.5 °C (158 - 167.9 °F)

Boiling Point 221.3 ± 40.0 °C (Predicted)

log Pow (n-octanol/water) 1.47 [2]

Hazard Class 6.1 (Toxic solid)

UN Number UN2811 [3]

Health Hazard Information
2-Amino-4-(trifluoromethyl)pyridine is classified as a hazardous substance. Key health

hazards include:

Acute Toxicity: Fatal if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation: Causes serious eye damage/irritation.[1][3]

Respiratory or Skin Sensitization: May cause an allergic skin reaction.[1]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2]

Experimental Protocol: Spill Cleanup Procedure
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.
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1. Immediate Response and Area Evacuation:

Evacuate all non-essential personnel from the immediate spill area.
Ensure the area is well-ventilated.

2. Personal Protective Equipment (PPE):

Don appropriate PPE before attempting cleanup. This includes:
Chemical-resistant gloves (e.g., nitrile rubber).
Chemical safety goggles or a face shield.[1]
A NIOSH/MSHA or European Standard EN 149 approved respirator with appropriate
cartridges for organic vapors and particulates.[3]
Protective clothing to prevent skin contact.[1]

3. Containment and Cleanup:

For dry spills, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[1] Avoid generating dust.[4]
For wet spills, absorb the material with an inert, non-combustible absorbent (e.g., sand,
vermiculite).
Place the absorbed material into a sealed, labeled container for disposal.[4]

4. Decontamination:

Wash the spill area thoroughly with soap and water.[4]
Prevent runoff from entering drains or waterways.[1][4]

5. Waste Disposal:

Dispose of the container with the spilled material as hazardous waste in accordance with
local, state, and federal regulations.

Disposal Plan: Step-by-Step Guidance
Proper disposal is crucial to mitigate the risks associated with 2-Amino-4-
(trifluoromethyl)pyridine.

1. Waste Identification and Segregation:
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Identify the waste as "Toxic Solid, Organic, n.o.s. (2-Amino-4-(trifluoromethyl)pyridine)".
Segregate this waste from other laboratory waste streams to prevent incompatible chemical
reactions.

2. Containerization:

Use a dedicated, properly labeled, and sealed container for the accumulation of this waste.
The container should be in good condition and compatible with the chemical.
The label should clearly indicate the contents and associated hazards.

3. Storage:

Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area.
Keep the container away from incompatible materials, such as strong oxidizing agents.[1]

4. Final Disposal:

Arrange for the disposal of the waste through a licensed hazardous waste disposal company.
The recommended method of disposal is incineration in a permitted hazardous waste
incinerator equipped with an afterburner and scrubber.[1]
Do not dispose of this chemical down the drain or in the regular trash.[5]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Amino-4-
(trifluoromethyl)pyridine.
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Caption: Logical workflow for the proper disposal of 2-Amino-4-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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